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Compound of Interest

Compound Name: 2-lodo-5-nitroaniline

Cat. No.: B1593984

Prepared by: Gemini, Senior Application Scientist

This document provides a comprehensive technical overview of the safety protocols, handling
procedures, and material safety data for 2-lodo-5-nitroaniline (CAS No. 5459-50-7). It is
intended for researchers, chemists, and professionals in drug development and synthetic
chemistry who may handle this compound. The information herein is synthesized from
established safety data sheets and chemical literature to ensure a high standard of scientific
integrity and operational safety.

Executive Summary: Hazard Profile and Core
Precautions

2-lodo-5-nitroaniline is an aromatic amine and a nitro compound, a class of chemicals that
warrants careful handling due to potential toxicity. While comprehensive toxicological data for
this specific isomer is limited, available information and data from structurally similar
compounds indicate it should be treated as a hazardous substance. The primary risks are
associated with irritation to the skin, eyes, and respiratory system.[1] Structurally related
nitroanilines are known to be toxic if swallowed, inhaled, or absorbed through the skin, with
potential to cause damage to organs, particularly the blood, through prolonged or repeated
exposure.[2][3][4] Therefore, a conservative approach to safety is paramount. All operations
should be conducted under the assumption that the compound is toxic and irritant, mandating
the use of stringent engineering controls and appropriate personal protective equipment (PPE).
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Physicochemical and Structural Properties

Understanding the physical and chemical properties of 2-lodo-5-nitroaniline is fundamental to
its safe handling and use in experimental design. The molecule features a benzene ring
substituted with an amino group (-NHz), an iodine atom (-1), and a nitro group (-NO2).[5] This
substitution pattern, particularly the presence of electron-withdrawing iodo and nitro groups,
influences the compound's reactivity and physical characteristics.[5]

Property Value Source(s)
Chemical Formula CeHsIN20:2 [51[6]
Molecular Weight 264.02 g/mol [5][7]

CAS Number 5459-50-7 [6][8][9]
Appearance Solid (often crystalline) [1]8]
Boiling Point 363.1 °C at 760 mmHg [5][6]
Density 2.101 g/cm3 [5]1[6]

Flash Point 173.4°C [51[6]

2-8°C, protected from light,
Storage Temperature ) . [1]
sealed in dry conditions

Hazard Identification and GHS Classification

Based on available data, 2-lodo-5-nitroaniline is classified under the Globally Harmonized
System (GHS) with the following hazards:

» Signal Word: Warning[1]
e Pictogram: GHSO07 (Exclamation Mark)[1]
» Hazard Statements:

o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]
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o H335: May cause respiratory irritation.[1]

Expert Analysis: The causality behind these classifications lies in the chemical nature of
aromatic amines and nitro compounds. The aniline moiety can be readily absorbed and may
cause skin sensitization or irritation. The nitro group contributes to the compound's reactivity
and potential for irritation. While the acute toxicity for this specific isomer is not fully
characterized, related compounds like 2-nitroaniline are classified as acutely toxic (Category 3)
via oral, dermal, and inhalation routes.[2][3] Therefore, it is critical to assume a higher level of
toxicity and prevent all direct contact and aerosol generation.

Exposure Controls and Personal Protective Equipment
(PPE)

A multi-layered approach to exposure prevention is mandatory. This begins with engineering
controls, supplemented by rigorous adherence to PPE protocols.

Engineering Controls:

 All handling of solid 2-lodo-5-nitroaniline and its solutions must be conducted in a properly
functioning chemical fume hood to control airborne concentrations.[2][10][11]

o Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.

Personal Protective Equipment (PPE): The selection of PPE must be based on a thorough risk
assessment of the specific procedure being performed.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh95e089f9?context=bbe
https://www.sigmaaldrich.com/SG/en/sds/aldrich/n9780?userType=undefined
https://bg.cpachem.com/msds?num=SB16471&dnl=sd_-_2-Nitroaniline_%5BCAS_88-74-4%5D_%28SB16471%29_%28EU%29.pdf
https://www.benchchem.com/product/b1593984?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/n9780?userType=undefined
https://static.cymitquimica.com/products/54/pdf/sds-OR51805.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_5_nitroaniline_hydrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Protection Type

Specification

Rationale and Standards

Tightly fitting chemical safety
goggles. A face shield should

Prevents contact from
splashes and airborne dust

particles. Conforms to

Eye/Face ) )
be worn over goggles if there standards like EN 166 (EU) or
is a splash hazard. OSHA 29 CFR 1910.133 (US).
[11][12]
Chemical-resistant lab coat.
) Impervious protective clothing Provides a barrier against skin
Skin/Body )
may be required for larger contact.[10][12]
guantities or spill cleanup.
] ] Prevents dermal absorption, a
Chemical-resistant gloves ]
o _ primary exposure route.
(e.g., Nitrile). Glove thickness
) Always check manufacturer
Hand and material should be chosen

based on the solvent used and

duration of contact.

data for breakthrough times.
Change gloves immediately if
contaminated.[10][11]

Respiratory

Not typically required if work is
performed within a certified
chemical fume hood. If
weighing outside of a
containment system, a NIOSH-
approved respirator with a

particulate filter is necessary.

Prevents inhalation of dust,
which can cause respiratory
irritation and systemic toxicity.
[10][11]

Standard Operating Procedure: Safe Handling Workflow

Adherence to a systematic workflow is crucial for minimizing exposure risk. The following

protocol outlines the essential steps for handling 2-lodo-5-nitroaniline in a laboratory setting.
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Caption: A generalized workflow for safely handling potent chemical compounds.
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Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

This protocol is a self-validating system; if an exposure occurs, it necessitates immediate
medical evaluation regardless of apparent symptom severity.

e Inhalation: Immediately move the exposed person to fresh air.[12][13] If breathing is difficult
or has stopped, provide artificial respiration (do not use mouth-to-mouth).[12][13] Seek
immediate medical attention.[2][14]

o Skin Contact: Immediately remove all contaminated clothing.[2][3] Wash the affected skin
area with copious amounts of soap and water for at least 15 minutes.[12][13] Seek
immediate medical attention.[2][14]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids to ensure complete irrigation.[10][12][13]
Remove contact lenses if present and easy to do.[12] Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting.[12] Rinse the mouth thoroughly with water.[2] Never give
anything by mouth to an unconscious person.[12] Call a Poison Control Center or doctor
immediately.[2][14]
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Caption: A systematic workflow for responding to a chemical spill.
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Detailed Spill Protocol:

Evacuate and Alert: Evacuate non-essential personnel from the immediate area.[2] Alert
colleagues and the laboratory supervisor.

Protect Yourself: Don appropriate PPE, including respiratory protection if dust is present or
the spill is large.[2][15]

Containment: Prevent the spill from spreading or entering drains.[10][12]

Cleanup: For solid spills, avoid creating dust.[10] If appropriate, gently moisten the material
with an inert liquid before carefully sweeping it up.[16] Place all contaminated material into a
clearly labeled, sealable container for hazardous waste.[10][14]

Decontamination: Clean the spill area thoroughly with soap and water or another appropriate
cleaning agent.[16]

Disposal: All cleanup materials and contaminated PPE must be disposed of as hazardous
waste according to institutional and local regulations.[2][12]

Fire and Explosion Hazard Data

Flammability: The compound is combustible, but not highly flammable.[16][17]
Explosion Hazard: Finely dispersed dust can form explosive mixtures in the air.[17]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[12][18]

Hazardous Combustion Products: Thermal decomposition may produce toxic and corrosive
fumes, including carbon oxides (CO, CO2) and nitrogen oxides (NOx).[18]

Advice for Firefighters: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[2][12][18] Combat the fire from a sheltered position and cool
any exposed containers with water spray.[10][17]

Storage and Disposal
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» Storage: Store in a cool, dry, well-ventilated area designated for hazardous materials.[3][10]
[12] Keep containers tightly closed and sealed.[2][3] The substance should be stored locked
up and protected from light.[1][2] Store away from incompatible materials such as strong
acids and strong oxidizing agents.[14][17][19]

» Disposal: Chemical waste must be disposed of in accordance with all applicable federal,
state, and local environmental regulations.[2] Do not mix with other waste.[2] Dispose of the
substance and its container at an approved hazardous waste treatment facility.[12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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